1-(3-Aminopyridin-2-yl)ethanone
Overview
Description
1-(3-Aminopyridin-2-yl)ethanone is a chemical compound with the molecular formula C7H8N2O . It is used for research purposes.
Synthesis Analysis
Aminopyridines, including 1-(3-Aminopyridin-2-yl)ethanone, have been extensively studied due to their interesting biological activities . They exist in three isomeric forms: 2-aminopyridine, 3-aminopyridine, and 4-aminopyridine . The synthesis of aminopyridines involves various methods, which may be helpful for the development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity .Molecular Structure Analysis
The molecular structure of 1-(3-Aminopyridin-2-yl)ethanone consists of a pyridine ring with an amino group and an ethanone group attached .Physical And Chemical Properties Analysis
1-(3-Aminopyridin-2-yl)ethanone has a molecular weight of 136.15 g/mol . It is a solid at room temperature and should be stored in a dark place under an inert atmosphere .Scientific Research Applications
Medicinal Chemistry: Synthesis of Antifibrotic Compounds
1-(3-Aminopyridin-2-yl)ethanone: serves as a precursor in the synthesis of pyrimidine derivatives, which have shown promising results in antifibrotic activity studies . These compounds can inhibit the expression of collagen and hydroxyproline in cell culture mediums, indicating potential as novel antifibrotic drugs.
Biochemistry: Enzyme Inhibition Studies
The compound’s ability to interact with enzymes makes it suitable for biochemical studies related to enzyme inhibition. This can provide insights into enzyme mechanisms and aid in the design of enzyme inhibitors.
Each of these applications demonstrates the versatility and importance of 1-(3-Aminopyridin-2-yl)ethanone in scientific research. Its role as a building block in medicinal chemistry, particularly in the synthesis of antifibrotic compounds, highlights its potential impact on healthcare and drug development .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for 1-(3-Aminopyridin-2-yl)ethanone and other aminopyridines involve further exploration of their wide potential in pharmacological activities . The development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity is a significant area of interest .
properties
IUPAC Name |
1-(3-aminopyridin-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-5(10)7-6(8)3-2-4-9-7/h2-4H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCTRKCGAMLAULG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20363604 |
Source
|
| Record name | 1-(3-aminopyridin-2-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20363604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Aminopyridin-2-yl)ethanone | |
CAS RN |
13210-25-8 |
Source
|
| Record name | 1-(3-aminopyridin-2-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20363604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(8R,9S,10R,13S,14S,17R)-17-Hydroxy-13,17-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one](/img/structure/B80891.png)
